Cas no 6261-32-1 (2-Benzylidene-1-tetralone)

• Product Name: 2-Benzylidene-1-tetralone
• CAS No: 6261-32-1
• MF: C₁₇H₁₄O
• MW: 234.292464733124
• CID: 85586
• PubChem ID: 5376779
• Update Time: 2025-07-15

2-Benzylidene-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 2-Benzylidene-1-tetralone
• (2E)-2-benzylidene-3,
• (E)-2-benzylidene-3,4-dihydro-2H-naphthalen-1-one
• (E)-2-benzylidene-3,4-dihydronaphthalen-1(2H)-one
• (E)-2-benzylidene-3,4-dihydronaphthalen-1-one
• 2-(phenylmethylene)-3,4-dihydro-1(2H)-naphthalenone
• 2-BENZYLIDENE-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• 2-benzylidene-3,4-dihydro-1(2H)-naphthalenone
• 2-Benzylidene-3,4-dihydronaphthalen-1(2H)-one
• 2-Benzylidenetetralin-1-one
• 3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
• (2E)-2-(phenylmethylidene)-1,2,3,4-tetrahydronaphthalen-1-one
• F87371
• 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethylene)-
• NSC665347
• (2E)-2-benzylidene-3,4-dihydronaphthalen-1-one
• 57558-64-2
• (2E)-2-Benzylidene-3,4-dihydro-1(2H)-naphthalenone #
• 1(2H)-Naphthalenone, 3,4-dihydro-2-(phenylmethylene)-, (E)-
• 2--Phenylmethylene-1-tetralone
• BDBM50049779
• HMS1452P11
• 1(2H)-Naphthalenone, 2-benzylidene-3,4-dihydro-
• 2-(Phenylmethylene)-1,2,3,4-tetrahydronaphthalen-1-one
• 5H84JJT89A
• 6261-32-1
• NCGC00327129-01
• A833883
• 2-benzylidene-3,4-dihydro-2h-naphthalen-1-one
• CHEMBL28689
• (e)-2-benzylidene-1-tetralone
• NSC-665347
• 2-[1-Phenyl-meth-(E)-ylidene]-3,4-dihydro-2H-naphthalen-1-one
• AKOS000478650
• CS-0322900
• 2,4-DIMETHYL-6-METHOXYPHENYLBORONICACID
• JNRAEZULKWNOQO-NTCAYCPXSA-N
• (2E)-2-benzylidenetetralin-1-one
• AB01321615-02
• IDI1_019024
• (2E)-3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
• SCHEMBL820654
• (E)-3,4-Dihydro-2-(phenylmethylene)-1(2H)-naphthalenone
• DTXSID801199006
• (2E)-2-benzylidene-3,4-dihydronaphthalen-1(2H)-one
• STK246954

• Inchi： 1S/C17H14O/c18-17-15(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-16(14)17/h1-9,12H,10-11H2/b15-12+
• InChI Key： JNRAEZULKWNOQO-NTCAYCPXSA-N
• SMILES： O=C1C2C=CC=CC=2CC/C/1=C\C1C=CC=CC=1
• BRN： 476209

Computed Properties

• Exact Mass: 234.10400
• Monoisotopic Mass: 234.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Cream powder
• Density: 1.168
• Melting Point: 103-105°C
• Boiling Point: 398.9°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.657
• PSA: 17.07000
• LogP: 3.89910
• Solubility: Not determined

2-Benzylidene-1-tetralone Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Benzylidene-1-tetralone

Introduction to 2-Benzylidene-1-tetralone (CAS No. 6261-32-1)

2-Benzylidene-1-tetralone, also known by its CAS number 6261-32-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of tetralone, characterized by its benzylidene substituent, which imparts unique chemical and biological properties. The structure of 2-Benzylidene-1-tetralone consists of a tetralone core with a benzylidene group attached at the 2-position, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Benzylidene-1-tetralone is represented by the molecular formula C₁₅H₁₂O. It is a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is insoluble in water but soluble in organic solvents such as ethanol, methanol, and acetone. These solubility properties make it suitable for various chemical reactions and analytical techniques.

In recent years, 2-Benzylidene-1-tetralone has gained significant attention due to its potential applications in medicinal chemistry. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2-Benzylidene-1-tetralone derivatives demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The antioxidant properties of 2-Benzylidene-1-tetralone have also been extensively studied. A 2022 study in the journal Free Radical Biology and Medicine found that this compound effectively scavenged free radicals and protected cells from oxidative stress-induced damage. These findings suggest that 2-Benzylidene-1-tetralone could be a promising candidate for the development of novel therapeutic agents targeting oxidative stress-related diseases.

In the context of cancer research, 2-Benzylidene-1-tetralone has shown promising anticancer activity against various cancer cell lines. A 2023 study published in Cancer Letters reported that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These results highlight the potential of 2-Benzylidene-1-tetralone as a lead compound for the development of new anticancer drugs.

Beyond its biological activities, 2-Benzylidene-1-tetralone is also an important synthetic intermediate in organic chemistry. Its versatile reactivity allows it to be used in the synthesis of complex organic molecules, including natural products and pharmaceuticals. For example, a 2023 study in Organic Letters described an efficient synthetic route to produce complex tetralone derivatives using 2-Benzylidene-1-tetralone as a key intermediate.

The synthesis of 2-Benzylidene-1-tetralone typically involves condensation reactions between tetralone and benzaldehyde under appropriate conditions. Various catalysts and solvents can be used to optimize the yield and purity of the product. Recent advancements in green chemistry have led to the development of environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 2-Benzylidene-1-tetralone (CAS No. 6261-32-1) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications and mechanisms of action, the importance of this compound in the scientific community is likely to grow.